Cas no 72753-31-2 (N-Benzyl-4-ethoxyaniline)

• Product Name: N-Benzyl-4-ethoxyaniline
• CAS No: 72753-31-2
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD01475048
• CID: 550296
• PubChem ID: 770112
• Update Time: 2025-10-31

N-Benzyl-4-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(4-ethoxyphenyl)-
• BENZYL-(4-ETHOXY-PHENYL)-AMINE
• N-benzyl-4-ethoxyaniline
• (4-ethoxyphenyl)benzylamine
• 4-Benzylamino-phenetol
• 4-Benzylamino-phenol-aethylaether
• 4-EtOC6H4NHCH2Ph
• N-benzyl-N-(4-ethoxyphenyl)amine
• N-Benzyl-p-phenetidin
• N-benzyl-p-phenetidine
• Oprea1_670173
• A1-05495
• SB80300
• BDBM50489084
• 72753-31-2
• XCA75331
• W12128
• DTXSID00354358
• AKOS000231592
• MFCD01475048
• AS-63690
• CHEMBL2296103
• CS-0035878
• A914011
• SCHEMBL25485
• STL282665
• N-Benzyl-4-ethoxyaniline

• MDL： MFCD01475048
• Inchi： 1S/C15H17NO/c1-2-17-15-10-8-14(9-11-15)16-12-13-6-4-3-5-7-13/h3-11,16H,2,12H2,1H3
• InChI Key： ZAUVBVZMMZMKSQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.13100
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 3.77040

N-Benzyl-4-ethoxyaniline Security Information

• Storage Condition：(BD116234)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N-Benzyl-4-ethoxyaniline

Comprehensive Overview of N-Benzyl-4-ethoxyaniline (CAS No. 72753-31-2): Properties, Applications, and Industry Insights

N-Benzyl-4-ethoxyaniline (CAS No. 72753-31-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic amine derivative, characterized by its benzyl and ethoxy functional groups, has garnered significant attention due to its unique chemical properties and potential in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N-Benzyl-4-ethoxyaniline synthesis", "CAS 72753-31-2 uses", and "benzyl-substituted aniline derivatives", reflecting its growing relevance in modern scientific endeavors.

The molecular structure of N-Benzyl-4-ethoxyaniline combines a phenethylamine backbone with an ethoxy substituent, enhancing its solubility and reactivity. This structural feature makes it a valuable intermediate in the synthesis of pharmaceutical intermediates and fine chemicals. Recent studies highlight its role in developing antioxidant agents and UV stabilizers, aligning with the rising demand for sustainable additives in cosmetics and polymers. Searches for "ethoxy aniline derivatives in cosmetics" and "green chemistry applications of CAS 72753-31-2" underscore its intersection with eco-friendly innovation.

In the pharmaceutical sector, N-Benzyl-4-ethoxyaniline serves as a precursor for biologically active molecules, particularly in central nervous system (CNS) drug development. Its ability to modulate neurotransmitter pathways has sparked interest in neuroprotective therapies, a trending topic in medical research. Queries such as "CAS 72753-31-2 in drug discovery" and "benzyl anilines for neurological disorders" reflect this niche application. Additionally, its stability under physiological conditions makes it suitable for prodrug formulations, addressing challenges in drug delivery systems.

From an industrial perspective, N-Benzyl-4-ethoxyaniline is employed in dye manufacturing and polymer stabilization. Its electron-donating ethoxy group improves chromophore performance, making it a candidate for advanced organic dyes. With the textile industry seeking high-performance colorants, related searches like "aniline-based dyes 2024" and "CAS 72753-31-2 in textiles" highlight its commercial potential. Furthermore, its compatibility with photovoltaic materials aligns with renewable energy trends, as seen in queries about "organic semiconductors using ethoxy anilines".

Quality and safety are paramount when handling N-Benzyl-4-ethoxyaniline. Analytical techniques such as HPLC and GC-MS ensure purity, while structure-activity relationship (SAR) studies optimize its efficacy. FAQs like "how to store CAS 72753-31-2" and "N-Benzyl-4-ethoxyaniline solubility data" indicate user concerns about practical usage. Regulatory compliance, particularly in REACH and FDA guidelines, further underscores its safe integration into supply chains.

In conclusion, N-Benzyl-4-ethoxyaniline (CAS No. 72753-31-2) exemplifies innovation at the intersection of chemistry and industry. Its multifaceted roles—from drug development to sustainable materials—resonate with global trends toward health and environmental consciousness. As research expands, keywords like "future of benzyl anilines" and "CAS 72753-31-2 market growth" will continue to shape its narrative, solidifying its position as a cornerstone of modern organic chemistry.